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Compound of Interest

Compound Name: IR415

Cat. No.: B2907800

This guide is intended for researchers, scientists, and drug development professionals using
IR415. Here you will find troubleshooting tips and frequently asked questions to address
common issues and ensure reliable and reproducible results in your experiments.

Hypothetical Mechanism of Action for IR415

For the context of this guide, IR415 is a potent and selective small molecule inhibitor of the
PI13K/Akt signaling pathway. This pathway is a critical regulator of cell proliferation, survival,
and metabolism, and its aberrant activation is a hallmark of many cancers. IR415 is designed
to bind to the ATP-binding pocket of PI3K, preventing the phosphorylation of PIP2 to PIP3 and
subsequent activation of Akt.

Signaling Pathway Targeted by IR415
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting Inconsistent
IR415 Results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2907800#troubleshooting-inconsistent-ir415-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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